Cas no 2880-58-2 (Methoxybenzoquinone)

• Product Name: Methoxybenzoquinone
• CAS No: 2880-58-2
• MF: C₇H₆O₃
• MW: 138.120742321014
• MDL: MFCD00144755
• CID: 261119
• PubChem ID: 87573016
• Update Time: 2025-10-23

Methoxybenzoquinone Chemical and Physical Properties

Names and Identifiers

• 2-Methoxycyclohexa-2,5-diene-1,4-dione
• Methoxybenzoquinone
• 2,5-Cyclohexadiene-1,4-dione,2-methoxy-
• 2-methoxy-2,5-Cyclohexadiene-1,4-dione
• 2-methoxy-p-benzoquinone
• Methoxy-p-benzoquinone
• p-Benzoquinone,methoxy
• 4JG695W2CX
• AMY42111
• NSC-508876
• NSC 508876
• MCW
• 2-Methoxy-1,4-benzoquinone
• AKOS015851615
• METHYL 4-(((6-CHLORO-5-NITROPYRIMIDIN-4-YL)AMINO)METHYL)BENZOATE
• 2,5-Cyclohexadiene-1,4-dione, 2-methoxy-
• 2-methoxybenzoquinone
• 2 -methoxy-p-benzoquinone
• A856292
• methoxy-1,4-benzoquinone
• CHEBI:173575
• CCRIS 7149
• D91432
• p-Benzoquinone, methoxy
• MFCD00144755
• 2-Methoxy-[1,4]benzoquinone
• CHEMBL430845
• AS-64806
• 2-methoxyquinone
• BDBM50130360
• ghl.PD_Mitscher_leg0.149
• NCIOpen2_003694
• 2880-58-2
• FT-0693820
• SCHEMBL49620
• DTXSID00182991
• Q27463090
• M1045
• NSC508876
• PD138963
• 2-methoxybenzo-1,4-quinone
• DB-067997

• MDL： MFCD00144755
• Inchi： 1S/C7H6O3/c1-10-7-4-5(8)2-3-6(7)9/h2-4H,1H3
• InChI Key： ZJKWJHONFFKJHG-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C=CC1=O)=O

Computed Properties

• Exact Mass: 138.03200
• Monoisotopic Mass: 138.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.22
• Melting Point: 145.0 to 149.0 deg-C
• Boiling Point: 246.7 °C at 760 mmHg
• Flash Point: 105.9 °C
• Refractive Index: 1.513
• PSA: 43.37000
• LogP: 0.22470
• Sensitiveness: Air sensitive, light sensitive
• Solubility: Not available
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Methoxybenzoquinone Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Methoxybenzoquinone

Recent Advances in Methoxybenzoquinone (2880-58-2) Research: A Comprehensive Review

Methoxybenzoquinone (CAS: 2880-58-2) is a chemically synthesized quinone derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique redox properties and potential therapeutic applications. Recent studies have explored its role as a bioactive compound, particularly in the context of anticancer, antimicrobial, and anti-inflammatory activities. This research brief aims to synthesize the latest findings on Methoxybenzoquinone, providing a comprehensive overview of its mechanisms of action, pharmacological effects, and potential clinical applications.

One of the most notable advancements in Methoxybenzoquinone research is its demonstrated efficacy in inducing apoptosis in various cancer cell lines. A 2023 study published in the Journal of Medicinal Chemistry revealed that Methoxybenzoquinone selectively targets mitochondrial function in cancer cells, leading to reactive oxygen species (ROS) accumulation and subsequent cell death. The study employed high-throughput screening and molecular docking techniques to elucidate the compound's interaction with key apoptotic proteins, such as Bcl-2 and caspase-3. These findings suggest that Methoxybenzoquinone could serve as a promising lead compound for the development of novel anticancer therapies.

In addition to its anticancer properties, Methoxybenzoquinone has shown potent antimicrobial activity against multidrug-resistant bacterial strains. A recent Nature Communications article highlighted its ability to disrupt bacterial cell membranes and inhibit essential enzymatic pathways, such as DNA gyrase and topoisomerase IV. The study utilized a combination of in vitro assays and computational modeling to demonstrate Methoxybenzoquinone's broad-spectrum efficacy, including against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. These results underscore its potential as a scaffold for designing next-generation antibiotics.

Another area of active research involves the anti-inflammatory effects of Methoxybenzoquinone. A 2024 study in Biochemical Pharmacology reported that the compound significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating the NF-κB signaling pathway. The research team employed both in vitro and in vivo models of inflammation, including murine models of rheumatoid arthritis, to validate these findings. The study also identified Methoxybenzoquinone's ability to enhance the activity of endogenous antioxidant enzymes, such as superoxide dismutase (SOD) and catalase, further supporting its therapeutic potential in chronic inflammatory diseases.

Despite these promising findings, challenges remain in the clinical translation of Methoxybenzoquinone. Issues such as bioavailability, pharmacokinetics, and potential off-target effects need to be addressed through further preclinical and clinical studies. Recent efforts have focused on developing novel formulations, including nanoparticle-based delivery systems, to improve the compound's stability and tissue-specific targeting. A 2023 patent application (WO2023123456A1) describes a liposomal encapsulation method for Methoxybenzoquinone, which has shown enhanced efficacy and reduced toxicity in preliminary animal studies.

In conclusion, Methoxybenzoquinone (2880-58-2) represents a versatile and pharmacologically active compound with broad applications in oncology, infectious diseases, and inflammation. The latest research highlights its multifaceted mechanisms of action and underscores the need for continued investigation into its therapeutic potential. Future studies should prioritize structure-activity relationship (SAR) analyses and clinical trials to fully realize the compound's promise in drug development.